Cas no 119720-60-4 (rac threo-3-Aminononan-2-ol)

• Product Name: rac threo-3-Aminononan-2-ol
• CAS No: 119720-60-4
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 895600
• PubChem ID: 13309848
• Update Time: 2025-04-19

rac threo-3-Aminononan-2-ol Chemical and Physical Properties

Names and Identifiers

• rac threo-3-Aminononan-2-ol
• (2R,3R)-3-aminononan-2-ol
• RAC THREO-3-AMINONONAN-2-OL,BROWN OIL
• (R*,R*)-(±)-3-AMino-2-nonanol
• (2R,3R)-rel-3-AMino-2-nonanol
• 2-Nonanol, 3-amino-, (2R,3R)-rel-
• DTXSID30536261
• J-004187
• 119720-60-4
• Rel-(2R,3R)-3-aminononan-2-ol

• Inchi： 1S/C9H21NO/c1-3-4-5-6-7-9(10)8(2)11/h8-9,11H,3-7,10H2,1-2H3/t8-,9-/m1/s1
• InChI Key： SKURPTBUALFOED-RKDXNWHRSA-N
• SMILES： O[C@H](C)[C@@H](CCCCCC)N

Computed Properties

• Exact Mass: 159.16200
• Monoisotopic Mass: 159.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 85.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 2.36520